Cas no 319472-78-1 (3,6-Diiodo-1H-indazole)

3,6-Diiodo-1H-indazole structure
Product Name:3,6-Diiodo-1H-indazole
CAS No:319472-78-1
Molecular Formula:C7H4N2I2
Molecular Weight:369.92806
MDL:MFCD07781613
CID:301262
PubChem ID:21877351
3,6-Diiodo-1H-indazole Properties
Names and Identifiers
-
- 3,6-Diiodo-1H-indazole
- 3,6-DIIODO (1H)INDAZOLE
- 3,6-DIIODOINDAZOLE
- 1H-Indazole,3,6-diiodo-
- 3,6-diiodo-2H-indazole
- 1H-Indazole,3,6-diiodo
- INDAZOLE,3,6-DIIODO
- Axitinib Impurity 29
- 319472-78-1
- 3,6-DIIODO(1H)INDAZOLE
- SCHEMBL2826429
- MFCD07781613
- DS-6791
- CS-0040976
- A5756
- XHVJIWVECAQYNF-UHFFFAOYSA-N
- BCP08184
- FT-0687667
- AKOS015854016
- MB04926
- DTXSID70619269
- 1H-INDAZOLE, 3,6-DIIODO-
- AM20040163
- AC-26791
- DB-068555
-
- MDL: MFCD07781613
- InChIKey: XHVJIWVECAQYNF-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H4I2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
- SMILES: IC1=NNC2=C1C=CC(I)=C2
Computed Properties
- Exact Mass: 369.84600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 369.84639g/mol
- Heavy Atom Count: 11
- Complexity: 153
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- LogP: 2.77210
- PSA: 28.68000
- Density: 2.656
3,6-Diiodo-1H-indazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BYHJ-1g |
3,6-DIIODO (1H)INDAZOLE |
319472-78-1 | 97% | 1g |
$9.00 | 2025-02-25 | |
A2B Chem LLC | AF57111-1g |
3,6-Diiodo-1h-indazole |
319472-78-1 | 97% | 1g |
$9.00 | 2024-04-20 | |
Aaron | AR00BYPV-100mg |
3,6-DIIODO (1H)INDAZOLE |
319472-78-1 | 98% | 100mg |
$4.00 | 2025-01-24 | |
abcr | AB492137-250 mg |
3,6-Diiodo-1H-indazole; . |
319472-78-1 | 250MG |
€64.70 | |||
Alichem | A269001290-5g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 95% | 5g |
$328.30 | 2023-09-02 | |
Ambeed | A138202-1g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 97% | 1g |
$12.0 | 2024-07-19 | |
Chemenu | CM150391-1g |
3,6-Diiodo-1H-indazole |
319472-78-1 | 95% | 1g |
$114 | 2021-08-05 | |
eNovation Chemicals LLC | D501072-500mg |
3,6-Diiodo indazole |
319472-78-1 | 95% | 500mg |
$365 | 2022-06-06 | |
TRC | D454900-250mg |
3,6-Diiodo-1H-indazole |
319472-78-1 | 250mg |
$ 150.00 | 2023-09-07 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ4026-500MG |
3,6-diiodo-1H-indazole |
319472-78-1 | 97% | 500MG |
¥ 118.00 | 2023-04-13 |
3,6-Diiodo-1H-indazole Suppliers
Artis.bioche
(CAS:319472-78-1)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:319472-78-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3,6-Diiodo-1H-indazole Related Literature
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1. Unravelling and overcoming the challenges in the electrocatalytic reduction of fructose to sorbitol†Jordi Creus,Matteo Miola,Paolo P. Pescarmona Green Chem., 2023,25, 1658-1671
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Fengxia Wu,Fenghua Li,Ling Zhang,Yali Yuan Chem. Commun., 2020,56, 14849-14852
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Yaw Kai Yan,R. Subramaniam Chem. Educ. Res. Pract., 2016,17, 1114-1126
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Zhinan Cao,Na Jin,Jinwen Ye,Xu Du RSC Adv., 2020,10, 36295-36302
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5. Front cover
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Shengxiong Yang,Zhihan Liu,Pengcheng Wan,Liangsheng Liu,Yimin Sun,Fei Xiao,Shuai Wang,Junwu Xiao Chem. Commun., 2024,60, 59-62
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7. Obituary
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8. Front cover
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Tahar Ayad,Yves Génisson,Michel Baltas,Liliane Gorrichon Chem. Commun., 2003, 582-583
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Recommended suppliers
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(CAS:319472-78-1)3,6-Diiodo-1H-indazole

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(CAS:319472-78-1)3,6-Diiodo-1H-indazole

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